N-(2-ethoxyphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-4-[(4-fluorophenyl)methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C20H24FN3O2/c1-2-26-19-6-4-3-5-18(19)22-20(25)24-13-11-23(12-14-24)15-16-7-9-17(21)10-8-16/h3-10H,2,11-15H2,1H3,(H,22,25)
• InChI Key: MLXZJPJWMJIKLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)N2CCN(CC2)CC3=CC=C(C=C3)F
• Molecular Formula: C20H24FN3O2
• Molecular Weight: 357.4 g/mol

Description

N-(2-ethoxyphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide, also known as EFDP, is a chemical compound that has gained attention in the scientific community for its potential applications in medical research.

Mechanism of Action

N-(2-ethoxyphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide's mechanism of action involves its binding to serotonin receptors, which leads to the activation of intracellular signaling pathways. This activation can result in changes in neurotransmitter release, gene expression, and neuronal excitability. This compound's effects on dopamine and norepinephrine levels may also contribute to its mechanism of action.
Biochemical and Physiological Effects
This compound has been shown to have anxiolytic and antidepressant-like effects in animal models. It has also been found to enhance cognitive function and memory. This compound's effects on dopamine and norepinephrine levels may contribute to its ability to improve mood and cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-ethoxyphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide as a research tool is its specificity for serotonin receptors, which allows for targeted studies of the central nervous system. However, this compound's effects on dopamine and norepinephrine levels may complicate interpretation of results. Additionally, this compound's potential for off-target effects and toxicity must be carefully evaluated in lab experiments.

Future Directions

Future research on N-(2-ethoxyphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide could focus on its potential therapeutic applications for mood and cognitive disorders. Studies could also investigate the underlying mechanisms of this compound's effects on neurotransmitter systems and intracellular signaling pathways. Additionally, further research is needed to evaluate this compound's safety and toxicity in animal models and humans.

Synthesis Methods

N-(2-ethoxyphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide can be synthesized through a multi-step process that involves the reaction of 2-ethoxyaniline with 4-fluorobenzyl chloride to form 2-ethoxy-N-(4-fluorobenzyl)aniline. This intermediate product is then reacted with piperazine and carbonyl diimidazole to yield the final product, this compound.

Scientific Research Applications

N-(2-ethoxyphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide has shown potential as a research tool for studying the central nervous system. It has been found to bind to serotonin receptors, specifically the 5-HT1A and 5-HT2A receptors, which are involved in regulating mood, anxiety, and cognition. This compound has also been shown to have an effect on dopamine and norepinephrine levels in the brain.